Cas no 1379526-97-2 (ethyl 6-[cyano(phenyl)methyl]pyridine-2-carboxylate)

• Product Name: ethyl 6-[cyano(phenyl)methyl]pyridine-2-carboxylate
• CAS No: 1379526-97-2
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• MDL: MFCD22373663
• CID: 4595358
• Update Time: 2025-10-25

ethyl 6-[cyano(phenyl)methyl]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-[cyano(phenyl)methyl]-pyridine-2-carboxylate
• ETHYL 6-(CYANO(PHENYL)METHYL)PICOLINATE
• ethyl 6-[cyano(phenyl)methyl]pyridine-2-carboxylate

• MDL： MFCD22373663
• Inchi： 1S/C16H14N2O2/c1-2-20-16(19)15-10-6-9-14(18-15)13(11-17)12-7-4-3-5-8-12/h3-10,13H,2H2,1H3
• InChI Key： KNFWODCGAQJLJN-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NC(C(C#N)C2=CC=CC=C2)=CC=C1

Additional information on ethyl 6-[cyano(phenyl)methyl]pyridine-2-carboxylate

Recent Advances in the Study of Ethyl 6-[cyano(phenyl)methyl]pyridine-2-carboxylate (CAS: 1379526-97-2)

Ethyl 6-[cyano(phenyl)methyl]pyridine-2-carboxylate (CAS: 1379526-97-2) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing valuable insights into its utility as a building block for pharmaceuticals.

The compound belongs to the pyridine carboxylate family, which is known for its diverse pharmacological properties. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation. The presence of both cyano and carboxylate functional groups in its structure makes it a versatile scaffold for further chemical modifications.

In a recent study published in the Journal of Medicinal Chemistry, scientists reported the efficient synthesis of ethyl 6-[cyano(phenyl)methyl]pyridine-2-carboxylate using a novel catalytic method. The study highlighted the compound's high yield and purity, which are critical for its application in pharmaceutical research. The researchers also investigated its reactivity under various conditions, providing a foundation for future derivatization efforts.

Another significant development involves the evaluation of the compound's biological activity. Preliminary in vitro studies have shown that ethyl 6-[cyano(phenyl)methyl]pyridine-2-carboxylate exhibits moderate inhibitory effects on certain kinases, which are key targets in cancer therapy. These findings suggest its potential as a lead compound for the development of kinase inhibitors, although further optimization and in vivo studies are required to confirm its efficacy and safety.

Additionally, computational modeling studies have been conducted to predict the binding modes of ethyl 6-[cyano(phenyl)methyl]pyridine-2-carboxylate with various biological targets. These simulations have provided valuable insights into the molecular interactions that underlie its activity, guiding the design of more potent analogs. The integration of experimental and computational approaches has been instrumental in advancing the understanding of this compound's pharmacological potential.

Despite these promising results, challenges remain in the development of ethyl 6-[cyano(phenyl)methyl]pyridine-2-carboxylate as a therapeutic agent. Issues such as solubility, metabolic stability, and bioavailability need to be addressed through structural modifications and formulation strategies. Ongoing research aims to overcome these hurdles and unlock the full potential of this compound in drug discovery.

In conclusion, ethyl 6-[cyano(phenyl)methyl]pyridine-2-carboxylate (CAS: 1379526-97-2) represents a promising candidate for further investigation in the field of medicinal chemistry. Its synthetic accessibility, structural versatility, and preliminary biological activity make it a valuable tool for researchers. Future studies should focus on optimizing its properties and exploring its applications in various therapeutic areas, including oncology and inflammation.